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Introduction

Single-molecule detection techniques have revolutionized the study of biomolecular
interactions, providing unprecedented insights into dynamic processes that are often obscured
in ensemble measurements. A key challenge in single-molecule imaging is the specific and
stable immobilization of target molecules to a surface while minimizing non-specific binding.
The combination of tris-nitrilotriacetic acid (tris-NTA) and biotin offers a powerful and versatile
method for the controlled capture of His-tagged proteins for single-molecule analysis.

The tris-NTA moiety exhibits a high affinity and specificity for polyhistidine-tags (His-tags), a
common feature of recombinant proteins.[1][2] This interaction is significantly stronger than that
of conventional monovalent NTA, with a dissociation constant (Kd) in the nanomolar range,
making it ideal for stable, long-term observation of single molecules.[1][2][3] The tris-NTA is
chemically conjugated to biotin, which in turn binds with exceptionally high affinity to
streptavidin or its variants like neutravidin. This robust streptavidin-biotin interaction serves as a
stable anchor to immobilize the entire complex on a streptavidin-coated surface. This dual-
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affinity system allows for the oriented and specific immobilization of His-tagged proteins, a
critical requirement for many single-molecule fluorescence studies, such as those employing
Total Internal Reflection Fluorescence (TIRF) microscopy.

Principle of the Method

The protocol is based on a multi-step immobilization strategy that ensures specific and stable
tethering of a His-tagged protein of interest to a passivated glass surface for single-molecule
imaging.

» Surface Passivation: The glass surface of a microscope slide or coverslip is first rigorously
cleaned and then coated with a layer of polyethylene glycol (PEG). This PEG layer serves to
prevent non-specific adsorption of proteins and other biomolecules to the surface, which is
crucial for achieving a low background signal in single-molecule experiments. A fraction of
the PEG molecules are functionalized with biotin to serve as specific attachment points.

» Streptavidin Coating: The biotinylated PEG surface is then incubated with streptavidin, which
binds tightly to the biotin moieties, creating a streptavidin-coated surface.

» Tris-NTA-Biotin Incubation: Biotinylated tris-NTA is introduced and binds to the available
biotin-binding sites on the streptavidin molecules.

o His-Tagged Protein Capture: Finally, the His-tagged protein of interest is introduced. The tris-
NTA moieties, chelated with Ni2+ ions, specifically capture the His-tagged proteins,
immobilizing them on the surface for single-molecule imaging. The binding is reversible and
can be disrupted by the addition of imidazole or EDTA.

Quantitative Data Summary

The following tables summarize the key quantitative data for the interactions involved in this
single-molecule detection protocol.

Table 1: Binding Affinities and Kinetics

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Association

Dissociation

Interacting Dissociation
. Rate Constant Rate Constant = Reference(s)
Pair Constant (Kd)
(kon) (koff)
Not readily Not readily
Tris-NTA : 6xHis- ey available for available for
~1n
tag single-molecule single-molecule
setup setup
Monovalent NTA
) ~10 uM - -
: 6xHis-tag
Streptavidin : ~3.0x 10%-4.5x
o ~10"14-10"1M Extremely slow
Biotin 107 M—1s™1

Table 2: Recommended Reagent Concentrations for Immobilization

Reagent Concentration Incubation Time
MmPEG-SVA 180-190 mg per 12 slides >3 hours
Biotin-PEG-SVA 2-3 mg per 12 slides >3 hours

Streptavidin/NeutrAvidin 0.1-0.2 mg/mL 1 - 10 minutes
Tris-NTA Biotin 10 - 100 nM 10 - 20 minutes
His-tagged Protein pM - nM range 10 - 30 minutes

Experimental Protocols
l. Preparation of Passivated Microscope Slides

This protocol describes the preparation of PEG-passivated surfaces suitable for single-

molecule imaging.

Materials:

e Microscope slides and coverslips
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e Methanol, Acetone, 1M KOH

¢ Aminosilane (e.g., (3-aminopropyl)triethoxysilane)

e MPEG-SVA (methoxy-PEG-succinimidyl valerate)

» Biotin-PEG-SVA (biotin-PEG-succinimidyl valerate)

e Sodium bicarbonate buffer (100 mM, pH 8.5)

e Double-sided tape

e Epoxy

Procedure:

e Cleaning Slides and Coverslips:

o

Sonicate slides and coverslips in acetone for 30 minutes.

[¢]

Rinse thoroughly with Milli-Q water.

Sonicate in 1M KOH for 20 minutes.

[¢]

[e]

Rinse extensively with Milli-Q water and dry with a stream of nitrogen.

e Aminosilanization:

[¢]

Prepare a solution of 94% ethanol, 5% water, and 1% aminosilane.

[e]

Immerse the cleaned slides and coverslips in the aminosilanization solution for 10-20
minutes.

[¢]

Rinse with ethanol and then with Milli-Q water.

[e]

Dry with nitrogen and bake at 100°C for 1 hour.

o PEGylation:
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o Prepare a fresh solution of mMPEG-SVA and Biotin-PEG-SVA in 100 mM sodium
bicarbonate buffer (pH 8.5). A 50:1 to 100:1 molar ratio of mMPEG to Biotin-PEG is
recommended.

o Assemble a flow chamber by placing two strips of double-sided tape on a PEGylated slide
and covering it with a PEGylated coverslip.

o Inject the PEG solution into the flow chamber and incubate for at least 3 hours, or
overnight, in a humid chamber.

o Rinse the chamber thoroughly with Milli-Q water and dry with a gentle stream of nitrogen.

o Seal the edges of the flow chamber with epoxy.

Il. Immobilization of His-tagged Proteins for Single-
Molecule Imaging

This protocol details the steps for immobilizing a His-tagged protein onto the prepared
passivated surface.

Materials:
e PEG-passivated flow chamber

 Streptavidin or NeutrAvidin solution (0.1-0.2 mg/mL in T50 buffer: 10 mM Tris-HCI pH 8.0, 50
mM NacCl)

o Tris-NTA Biotin solution (10-100 nM in T50 buffer)

¢ NIiClz solution (10 mM)

o His-tagged protein of interest (pM to nM range in an appropriate buffer)
e Imaging buffer (e.g., T50 buffer with an oxygen scavenging system)
Procedure:

o Streptavidin Coating:
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o Inject the streptavidin/neutravidin solution into the flow chamber.
o Incubate for 5-10 minutes at room temperature.

o Wash the chamber with 3-5 chamber volumes of T50 buffer to remove unbound
streptavidin.

e Tris-NTA-Biotin Incubation:

o Inject the Tris-NTA Biotin solution into the chamber.

o Incubate for 10-20 minutes at room temperature.

o Wash the chamber with 3-5 chamber volumes of T50 buffer.
» Nickel Charging:

o Inject the 10 mM NiClz solution into the chamber.

o Incubate for 5 minutes.

o Wash the chamber thoroughly with 5-10 chamber volumes of T50 buffer to remove excess
NiClz.

o His-tagged Protein Capture:

o Inject the solution containing the fluorescently labeled His-tagged protein of interest into
the chamber. The optimal concentration will need to be determined empirically but is
typically in the picomolar to low nanomolar range to achieve single-molecule density.

o Incubate for 10-30 minutes to allow for binding.
o Wash the chamber with imaging buffer to remove unbound protein.
e Single-Molecule Imaging:

o The slide is now ready for single-molecule imaging using a TIRF microscope.
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o Acquire data using appropriate laser power, exposure time, and frame rate for the specific
fluorophore and biological question.

lll. Control Experiments

To ensure the specificity of the observed single-molecule signals, the following control
experiments are recommended:

o No His-tag control: Use a fluorescently labeled protein that lacks a His-tag. No specific
binding to the tris-NTA functionalized surface should be observed.

e No Tris-NTA-Biotin control: Omit the Tris-NTA-Biotin incubation step. The His-tagged protein
should not bind to the streptavidin-coated surface.

o Imidazole/EDTA elution: After immobilizing the His-tagged protein, inject a buffer containing a
high concentration of imidazole (e.g., 250 mM) or EDTA (e.g., 100 mM). This should lead to
the dissociation of the His-tagged protein from the surface, confirming the specificity of the
Ni2*-NTA-His-tag interaction.

o Competition with free His-tag: Pre-incubate the Tris-NTA functionalized surface with a high
concentration of a free His-tagged peptide before adding the protein of interest. This should
block the binding sites and prevent the immobilization of the fluorescently labeled protein.
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Caption: Experimental workflow for single-molecule detection.
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Caption: Molecular interactions in the immobilization strategy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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